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Compound of Interest

Compound Name: Filic-3-en-25-al

Cat. No.: B593578

An In-depth Technical Guide to Filic-3-en-25-al

For Researchers, Scientists, and Drug Development Professionals

Abstract

Filic-3-en-25-al is a naturally occurring triterpenoid aldehyde that has been isolated from plant
sources. This document provides a technical overview of its chemical structure, and known
properties based on available scientific literature. Due to the limited extent of published
research on this specific compound, this guide also highlights areas where further investigation
is required to fully characterize its physicochemical properties and biological activities.

Chemical Structure and Identification

Filic-3-en-25-al is a tetracyclic triterpenoid characterized by a filicane skeleton with a double
bond at the C3-C4 position and an aldehyde group at C25.

Chemical Structure:

While a 2D diagram is not readily available in public databases, its structure can be inferred
from its systematic name and the general structure of the filicane family of triterpenoids.

Molecular Formula: C3oHasO[1][2]

Molecular Weight: 424.70 g/mol [1]
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CAS Registry Number: 147850-78-0[1]

Chemical Class: Triterpenoid[2]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Filic-3-en-25-al are not
extensively reported in the public domain. The following table summarizes the available

information.
Property Value Source
Physical Description Powder [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone.

Note: Quantitative data such as melting point, boiling point, pKa, and logP are not currently
available in the reviewed literature and would require experimental determination.

Source and Isolation

Filic-3-en-25-al has been identified as a natural product isolated from the whole plant of
Adiantum lunulatum, a species of maidenhair fern.[2]

Experimental Protocol: General Isolation of Triterpenoids from Plant Material

While a specific protocol for the isolation of Filic-3-en-25-al is not detailed in the available
literature, a general workflow for the extraction and isolation of triterpenoids from plant sources
is outlined below. This serves as a representative methodology that could be adapted for this
specific compound.

Caption: General workflow for the isolation of triterpenoids from plant material.

Spectroscopic Data
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Spectroscopic data is crucial for the unequivocal identification and structural elucidation of
chemical compounds. While specific spectra for Filic-3-en-25-al are not publicly available,
researchers can typically obtain such data from commercial suppliers upon request. Key
analytical techniques for this compound would include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would provide detailed
information about the carbon-hydrogen framework.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

e Infrared (IR) Spectroscopy: To identify functional groups, particularly the aldehyde (C=0
stretch) and alkene (C=C stretch).

Biological Activity and Signaling Pathways

There is currently a significant gap in the scientific literature regarding the biological activity and
potential pharmacological effects of Filic-3-en-25-al. The broader class of triterpenoids is
known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer,
and anti-viral properties. However, specific studies on Filic-3-en-25-al are needed to determine
its bioactivity profile.

Logical Relationship for Investigating Biological Activity:

The following diagram illustrates a logical progression for the initial investigation of the
biological properties of a novel natural product like Filic-3-en-25-al.
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Caption: A logical workflow for the discovery and characterization of the biological activity of a
novel compound.

Conclusion and Future Directions

Filic-3-en-25-al is a structurally defined triterpenoid with limited characterization in the public
scientific domain. While its basic chemical identity is established, a comprehensive
understanding of its physicochemical properties, biological activities, and potential therapeutic
applications is lacking. Future research should focus on:

o Complete Physicochemical Characterization: Experimental determination of melting point,
solubility, and other key properties.

o Detailed Spectroscopic Analysis: Publication of full NMR, MS, and IR data to serve as a
reference for the scientific community.
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» Biological Screening: A broad-based screening of its activity in various disease models.

e Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways
modulated by this compound.

Such studies are essential to unlock the potential of Filic-3-en-25-al as a lead compound in
drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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